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Compound of Interest

Compound Name: 3-Chlorobenzyl bromide

Cat. No.: B146248

Safe Handling and Disposal of 3-Chlorobenzyl
Bromide

For Researchers, Scientists, and Drug Development Professionals
This guide provides essential safety and logistical information for handling 3-Chlorobenzyl

bromide in a laboratory setting. Adherence to these procedures is critical to ensure personal
safety and minimize environmental impact.

Core Safety and Handling Information

3-Chlorobenzyl bromide is a corrosive and lachrymatory substance that can cause severe
skin burns and eye damage.[1][2][3] It may also cause respiratory irritation.[1] It is crucial to
handle this chemical with appropriate personal protective equipment in a well-ventilated area,
preferably within a chemical fume hood.[1][2]

Hazard Identification and Classification
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Hazard Class GHS Classification  Signal Word Hazard Statements
) H314: Causes severe
Skin ]
) o Category 1B Danger skin burns and eye
Corrosion/Irritation
damage.[1][2]
Serious Eye H318: Causes serious
o Category 1 Danger
Damage/Irritation eye damage.[1]
Specific Target Organ
o ] H335: May cause
Toxicity (Single Category 3 Danger ) S
respiratory irritation.[1]
Exposure)
) ] H290: May be
Corrosive to Metals - Warning

corrosive to metals.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Chlorobenzyl bromide:

Body Part Required PPE Standard/Specification
Chemical-resistant gloves
Hands o 29 CFR 1910.138[1]
(e.g., Nitrile, Neoprene).
Chemical safety goggles and a
Eyes/Face ) 29 CFR 1910.133[1]
face shield.
Chemical-resistant lab coat or
Body suitable protective clothing.[1] -

[2]

Respiratory

In case of inadequate

ventilation, use a NIOSH-

approved respirator with

appropriate cartridges.[1][4]

29 CFR 1910.134[1]

Feet

Closed-toe shoes, preferably

safety shoes.[1]

29 CFR 1910.136[1]
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First Aid Measures

Immediate action is required in case of exposure:

Exposure Route First Aid Protocol

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.[1][2]

Immediately remove all contaminated clothing.
) Rinse skin with plenty of soap and water for at
Skin Contact . . . .
least 15 minutes. Seek immediate medical

attention.[1][2]

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[1][2]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[1][5]

Operational Plan: Step-by-Step Handling Protocol

e Preparation:

[¢]

Ensure a chemical fume hood is operational and available.

[¢]

Verify that an emergency eyewash station and safety shower are accessible.[1][2]

[e]

Assemble all necessary PPE and ensure it is in good condition.

o

Prepare all necessary equipment and reagents before handling the chemical.

e Handling:
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[e]

Conduct all work with 3-Chlorobenzyl bromide inside a certified chemical fume hood.[2]

o

Wear the mandatory PPE at all times.

[¢]

Avoid direct contact with the substance. Do not breathe vapors, mist, or gas.[1][2]

[¢]

Use compatible equipment (e.g., glass, stainless steel). Avoid contact with bases, strong
oxidizing agents, alcohols, amines, and metals.[2]

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated area.[1]
o Store locked up.[1][2]
o The substance is moisture-sensitive; consider storing under an inert atmosphere.[1][2]

Disposal Plan

Proper disposal of 3-Chlorobenzyl bromide and contaminated materials is crucial to prevent
environmental contamination and ensure safety.

o Waste Collection:

o Collect all waste, including unused material and contaminated items (e.g., gloves,
absorbent pads), in a designated, properly labeled, and sealed hazardous waste
container.

e Spill Management:
o In case of a spill, evacuate the area.

o For small spills, use a dry chemical absorbent. For large spills, dike the area and use a
pump or vacuum. Use explosion-proof equipment if necessary.[1]

o Ventilate the area and wash the spill site after material pickup is complete.

o Final Disposal:
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o Dispose of the hazardous waste through an approved waste disposal plant.[1][2] Follow all
local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow
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Caption: Workflow for the safe handling of 3-Chlorobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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